Cas no 6335-97-3 (nitrosodioctylamine)

• Product Name: nitrosodioctylamine
• CAS No: 6335-97-3
• Molecular Formula: C₁₆H₃₄N₂O
• Molecular Weight: 270.45396
• MDL: MFCD01730357
• CID: 959919
• PubChem ID: 22803

nitrosodioctylamine Properties

Names and Identifiers

• N-nitroso-N-octyloctan-1-amine
• Dioctylnitrosoamine
• N,N-dioctylnitrous amide
• N-Nitrosodi-n-octylamine
• 1-Octanamine, N-nitroso-N-(n-octyl)-
• 1-Octanamine, N-nitroso-N-octyl-
• Di-n-octyl nitrosamine
• Dioctylamine, N-nitroso-
• Dioctylnitrosamine
• Diocytlamine, N-nitroso-
• N-Dioctylnitrosamine
• Nitrosodi-N-octylamine
• Nitrosodioctylamine
• N-Nitrosodi-n-octylamine1000µg
• NSC 38886
• NSC38886
• EN300-20812786
• Z2306786048
• FLYCLWANFMDRKT-UHFFFAOYSA-N
• SCHEMBL10793051
• NSC-38886
• 1-Octanamine, N-nitroso-N-(n.-octyl)-
• 1,1-Dioctyl-2-oxohydrazine #
• N-Nitroso-di-n-octylamine
• DTXSID60212743
• 6335-97-3
• N-Nitroso-N-octyl-1-octanamine
• CHEMBL167420
• BRN 1785059

• MDL： MFCD01730357
• InChIKey： FLYCLWANFMDRKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H34N2O/c1-3-5-7-9-11-13-15-18(17-19)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• SMILES： CCCCCCCCN(CCCCCCCC)N=O

Computed Properties

• Exact Mass: 270.26732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 270.267113712g/mol
• Heavy Atom Count: 19
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• LogP: 5.69080
• PSA: 32.67
• Boiling Point: 381.6±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 184.6±19.3 °C
• Density: 0.9±0.1 g/cm3